Cas no 61604-53-3 (1,3-Cycloheptadiene, 2-[(4-bromophenyl)methyl]-)

• Product Name: 1,3-Cycloheptadiene, 2-[(4-bromophenyl)methyl]-
• CAS No: 61604-53-3
• MF: C₁₄H₁₅Br
• MW: 263.172903299332
• CID: 473082
• PubChem ID: 71394180
• Update Time: 2025-04-19

1,3-Cycloheptadiene, 2-[(4-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cycloheptadiene, 2-[(4-bromophenyl)methyl]-
• 2-[(4-bromophenyl)methyl]cyclohepta-1,3-diene
• 61604-53-3
• DTXSID10815905

• Inchi： 1S/C14H15Br/c15-14-9-7-13(8-10-14)11-12-5-3-1-2-4-6-12/h3,5-10H,1-2,4,11H2
• InChI Key： FOXJRJJWTLANEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1C=CCCCC=1

Computed Properties

• Exact Mass: 262.03575
• Monoisotopic Mass: 262.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0